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Compound of Interest

6-Fluoro-4-hydroxyquinoline-3-
Compound Name:

carboxylic acid
CAS No.: 343-10-2

Cat. No.: B3021424

Get Quote

Executive Summary & Chemical Profile

This guide outlines the mandatory disposal procedures for 6-Fluoro-4-hydroxyquinoline-3-
carboxylic acid (CAS: 343-10-2).[1] As a key intermediate in the synthesis of fluoroquinolone
antibiotics (e.g., Ciprofloxacin), this compound presents specific waste management
challenges due to its halogenated nature.

The Core Safety Directive: Unlike standard organic acids, the presence of the fluorine atom
requires this waste to be directed to halogen-specific incineration streams. Failure to segregate
this compound from non-halogenated waste can result in the release of corrosive hydrofluoric
acid (HF) during standard combustion, damaging incinerator scrubbers and violating emissions
protocols.

Chemical Identity & Properties|[2]
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Parameter Data Operational Implication

Use for waste

CAS Number 343-10-2 _ _
manifests/labeling.
Fluorine content dictates
Formula C10H6FNO3 )
disposal route.
) ] Dust generation is a primary
Physical State Solid (Powder) ) o
inhalation risk.
o ] ] Incompatible with strong bases
Acidity (pKa) ~5.8 (Carboxylic acid) o
and oxidizers.
N Low in water; Soluble in May precipitate if acidic waste
Solubility )
DMSO/Base streams are mixed.

Hazard Assessment & Segregation Logic

In my experience with scale-up synthesis, the most common error is misclassifying this
compound simply as "Organic Acid Waste." It must be treated as Halogenated Organic Waste.

The Mechanism of Hazard (Why Segregation Matters)

When fluorinated compounds undergo combustion, the carbon-fluorine bond breaks.

Standard incinerators designed for non-halogenated solvents often lack the wet scrubbers
necessary to neutralize HF. Therefore, you must segregate this waste to ensure it is sent to a
facility equipped for halogenated thermal destruction [1].

Compatibility Matrix

o DO NOT MIX WITH: Strong oxidizers (peroxides, permanganates), strong bases (exothermic
neutralization), or non-halogenated solvents (increases disposal cost and complicates
recycling).

o« COMPATIBLE WITH: Other halogenated organic solids, methylene chloride (if in solution),

chloroform.

Step-by-Step Disposal Workflows
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Scenario A: Disposal of Pure Solid (Excess Reagent)

Most common scenario in R&D labs.

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid metal containers due to potential acid corrosion over time.

e Labeling: Apply a yellow hazardous waste label.
o Required Text: "Hazardous Waste - Solid - Halogenated."
o Constituents: "6-Fluoro-4-hydroxyquinoline-3-carboxylic acid."[1][2][3][4]

o Transfer: Transfer solid using a chemically resistant scoop. Do not dump directly from the
bottle to avoid dust clouds. Work inside a fume hood.

o Sealing: Wipe the threads of the bottle before screwing on the cap to ensure a gas-tight seal.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Scenario during synthesis or HPLC analysis.

» pH Check: If the solution is highly acidic (pH < 2), neutralize slowly with dilute Sodium
Bicarbonate to pH 5-9 before adding to the waste container to prevent pressure buildup.

e Solvent Stream:

o If dissolved in DMSO/Methanol: Segregate into "Halogenated Organic Solvent" waste.
Even if the solvent isn't halogenated, the solute is.

o If dissolved in DCM/Chloroform: Add directly to the Halogenated Carboy.

Visualized Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste: 6-Fluoro-4-hydroxyquinoline-3-carboxylic acid

Determine Physical State

Solid / Powder Solution / Mother Liquor

Check Solvent Type

y

Container: Wide-mouth HDPE/Glass

Solvent contains Halogens Solvent is Non-Halo

Halogenated Solvent Non-Halo Solvent
(DCM, Chloroform) (DMSO, MeOH, Water)

Contaminated by Solute

TAG: Halogenated Organic Waste

Destination: High-Temp Incineration
(w/ HF Scrubbers)

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated quinoline waste streams to ensure proper
incineration.

Emergency Procedures: Spill Management
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In the event of a benchtop spill, immediate containment is required to prevent inhalation of the
dust.

e PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety
goggles. If the spill is >10g outside a hood, use an N95 respirator.

e Containment: Do not dry sweep. This generates dust.

¢ Cleanup Protocol:

[¢]

Cover the spill with wet paper towels (dampened with water) to suppress dust.

[¢]

Scoop the wet slurry into a wide-mouth waste container.

[e]

Wipe the area with a soap/water solution.[1]

o

Dispose of all cleanup materials (towels, gloves) into the Solid Halogenated Waste
container [2].

Regulatory & Compliance Context

While 6-Fluoro-4-hydroxyquinoline-3-carboxylic acid is not explicitly listed on the EPA
RCRA "P-List" or "U-List" (40 CFR 261.33), it is regulated under the "Characteristic" framework
if mixed with solvents, or generally under the "Cradle-to-Grave" responsibility of the generator

[3].

» US EPA Waste Code: If not mixed with listed solvents, use State-Specific Codes for non-
RCRA regulated chemical waste, or classify as D002 if the pH is < 2.

e Best Practice: Always manifest as "Halogenated Organic” to ensure the disposal facility
utilizes the correct destruction method.

References

o National Institutes of Health (NIH) - PubChem.Fluoroquinolonic acid (CID 483180) - Safety
and Hazards. Available at: [Link]
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 University of lllinois Urbana-Champaign.Halogenated Organic Liquids - Standard Operating
Procedure. Available at: [Link]

» U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

e 2. 343-10-2|6-Fluoro-4-hydroxyquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
o 3. fluorochem.co.uk [fluorochem.co.uk]

e 4. equationchemical.com [equationchemical.com]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal of 6-Fluoro-4-
hydroxyquinoline-3-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021424/docs#operational-guide-safe-disposal-of-6-
fluoro-4-hydroxyquinoline-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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